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Compound Focus: Sodium orthovanadate

CAS No.: 13721-39-6

Cat. No.: S591899

Sodium Orthovanadate Storage & Handling FAQs

Here are answers to common questions about handling and storing sedium orthovanadate in a research

setting.

e What are the correct storage conditions for sodium orthovanadate? Store the container tightly
sealed in a cool, well-ventilated place, away from direct sunlight and sources of ignition [1]. The

recommended storage temperatures are detailed in the table below.

e How should I prepare a stock solution and ensure its activity? Sodium orthovanadate is a

phosphatase inhibitor and must be properly activated and handled to be effective.

o Activation: To ensure the compound is in the active monomeric form, boil the solution at pH
10 before use. This process depolymerizes inactive decavanadate into active monovanadate
[2].

o Preparation: After activation, adjust the pH of the solution as required for your experiment. The
inhibitory effects of orthovanadate can be reversed by dilution or the addition of EDTA [2].

o Storage: Aliquot the activated stock solution and store it frozen. Note that in solution, vanadate
ions begin to polymerize at concentrations greater than 0.1 mM at neutral pH [3].

e My experimental results are inconsistent. Could degraded sodium orthovanadate be the cause?

Yes, improper storage or use of inactivated compound are common pitfalls.
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o Check Storage Duration: Compare the age of your stock against the recommended shelf life
in the table below.

o Always Activate: For phosphatase inhibition assays, ensure you have activated a fresh aliquot
by boiling at pH 10 [2].

o Avoid Contaminants: Keep the compound away from strong acids, alkalis, and strong
oxidizing or reducing agents, as these are incompatible materials [1].

Storage Condition & Stability Data

The following table summarizes the key quantitative data for the storage and stability of sodium

orthovanadate.
Property Recommended Condition Additional Context
Physical State White, off-white solid [4] -
Storage Temperature -20°C for 3 years; 4°C for 2 Keep container tightly sealed [1].
(Powder) years [1]
Storage Temperature -80°C for 6 months; -20°C for 1 Polymerization occurs at concentrations
(Solution) month [1] >0.1 mM at neutral pH [3].
Melting Point 850 - 866 °C [4] [3] -
Water Solubility Soluble [4] [2] 22.17 g/100 mL [2]
Stability Under Stable under recommended Incompatible with strong oxidizing agents
Storage conditions [1] [4] [4].

Experimental Context & Protocols

To help you contextualize the use of this compound in experiments, here are methodologies from published

research.

¢ Cell-Based Antidiabetic Research [5]
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o Cell Line: THP-1 macrophages (differentiated from monocytes using 100 nM Phorbol 12-
myristate 13-acetate (PMA)).
o Treatment: Cells were incubated with 1 uM or 10 pM sodium orthovanadate for 48 hours.

o Rationale: These concentrations are cited as being non-toxic and relevant for studying
hypoglycemic properties in vitro.

¢ Cell-Based Cancer Research [6]

o Cell Lines: Human hepatocellular carcinoma (HCC) cells (HepG2, Hep3B, SK-Hep-1).
o Treatment: Cells were incubated with increasing concentrations of sodium orthovanadate
(7.5 pM, 15 pM, and 30 pM) for 72 hours to assess its inhibitory effect on proliferation.

The workflow for using sodium orthovanadate in cell culture studies and the stability factors involved can

be visualized as follows:
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Storage: Tightly sealed,
-20°C or 4°C

If conditions
are incorrect

Prepare Stock Solution Risk: Loss of Activity

Activate for Phosphatase Inhibition:
Boil at pH 10

If skipped

Aliquot & Store at -20°C or -80°C Risk: Inconsistent Results

Use in Cell Culture Experiment
(e.g., 1-30 uM)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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